![molecular formula C9H12N4O5 B605818 Azido-PEG1-NHS ester CAS No. 1807530-06-8](/img/structure/B605818.png)
Azido-PEG1-NHS ester
Overview
Description
Synthesis Analysis
The synthesis of Azido-PEG1-NHS ester involves the reaction of the azide group with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage . The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules .Molecular Structure Analysis
This compound has a molecular formula of C9H12N4O5 and a molecular weight of 256.2 g/mol . It contains an azide group and an NHS ester linked through a linear PEG chain .Chemical Reactions Analysis
The azide group in this compound can react with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage . The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules .Physical And Chemical Properties Analysis
This compound has a molecular weight of 256.2 g/mol and a molecular formula of C9H12N4O5 . It is soluble in DMSO, DCM, DMF .Scientific Research Applications
1. Cell Engineering and Drug Delivery
Azido-PEG1-NHS ester plays a significant role in cell engineering. For example, it is used in the chemical engineering of erythrocyte membranes for displaying antibodies on the surface of red blood cells. This process involves using heterobifunctional NHS-PEG-azido and NHS-PEG-alkyne for cell-tolerated chemical engineering, which is crucial for therapeutic applications like antigen removal from serum (Ji et al., 2019).
2. Dynamic Surface Coating for Cell Adhesion
This compound is utilized in creating substrates for controlled dynamic cell adhesion. The addition of functional peptides to the culture medium can rapidly trigger cell adhesion, migration, or shape change. This technique is valuable for various applications, including tissue motility assays and patterned coculturing (van Dongen et al., 2013).
3. Signal Transduction in Molecular Electronics and Biochemistry
Research has shown that azido-PEG-succinimide ester oligomers can be used for constant-speed vibrational signaling along the polyethylene glycol chain. This discovery is significant for developing new signal transduction strategies in molecular electronics and biochemistry (Lin & Rubtsov, 2012).
4. Enhancing Bioactivity in Hydrogels
This compound is used in the functionalization of bioactive factors in PEG hydrogels, a method employed in regenerative medicine and drug delivery. Reducing the density of PEG linkers on protein backbones during functionalization leads to improved cell adhesion and spreading in bioactive hydrogels (Browning et al., 2013).
5. Site-Specific PEGylation of Proteins
This compound facilitates site-specific PEGylation of proteins, enhancing their therapeutic applications. This strategy involves the incorporation of para-azidophenylalanine into proteins, followed by a mild cycloaddition reaction with alkyne derivatized PEG reagents (Deiters et al., 2004).
6. Creating Functional Amphiphilic and Degradable Copolymers
The combination of "clip" and "click" chemistries with this compound enables the synthesis of functional amphiphilic and degradable copolymers. These copolymers have promising applications in biomedical fields like drug delivery (Freichels et al., 2011).
Mechanism of Action
Target of Action
Azido-PEG1-NHS ester primarily targets the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules . These primary amines are prevalent in biological systems and play crucial roles in various biochemical processes.
Mode of Action
This compound interacts with its targets through a two-step process. First, the azide (N3) group of the compound reacts with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage . This reaction is highly selective and efficient, allowing for precise modification of target molecules. Second, the NHS ester part of the compound reacts with the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules to form stable amide bonds .
Biochemical Pathways
The action of this compound affects the biochemical pathways involving the target proteins and amine-containing molecules. By forming stable triazole linkages and amide bonds, it modifies the chemical structure of these molecules. This can potentially alter their function and interaction with other molecules, affecting the downstream biochemical pathways in which they are involved .
Pharmacokinetics
The compound’s solubility in dmso, dcm, dmf suggests that it may have good bioavailability
Result of Action
The result of this compound’s action is the formation of stable triazole linkages and amide bonds with primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules . This can lead to the modification of these molecules, potentially altering their function and interaction with other molecules.
Action Environment
The action of this compound can be influenced by environmental factors such as pH and temperature. For instance, the reaction of NHS esters with primary amines (-NH2) is efficient in pH 7-9 buffers . Additionally, the compound is typically stored at -20°C , suggesting that low temperatures may be necessary for its stability. The compound’s solubility in DMSO, DCM, DMF also indicates that the solvent environment can affect its action.
Safety and Hazards
Azido-PEG1-NHS ester is not classified as a hazard . In case of skin contact, it is recommended to immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes . If inhaled, the victim should be moved to fresh air . In case of eye contact, rinse with pure water for at least 15 minutes . If ingested, rinse mouth with water .
Future Directions
Azido-PEG1-NHS ester is a click chemistry PEG reagent with broad application . It has potential for use in pharmaceutical research, drug delivery, labeling, and imaging studies . It can also be used to modify proteins, peptides, and other biomolecules, thereby enabling the development of new therapeutic agents .
Biochemical Analysis
Biochemical Properties
Azido-PEG1-NHS ester plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules through its azide group and NHS ester. The azide group can react with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage . The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules .
Cellular Effects
The effects of this compound on cells and cellular processes are primarily due to its ability to label proteins and other biomolecules. By labeling these molecules, it can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
This compound exerts its effects at the molecular level through its azide group and NHS ester. The azide group can react with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage . The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules .
Properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 3-(2-azidoethoxy)propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N4O5/c10-12-11-4-6-17-5-3-9(16)18-13-7(14)1-2-8(13)15/h1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGKGKSFTIINDPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)OC(=O)CCOCCN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N4O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001166324 | |
Record name | Propanoic acid, 3-(2-azidoethoxy)-, 2,5-dioxo-1-pyrrolidinyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001166324 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1807530-06-8 | |
Record name | Propanoic acid, 3-(2-azidoethoxy)-, 2,5-dioxo-1-pyrrolidinyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1807530-06-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Propanoic acid, 3-(2-azidoethoxy)-, 2,5-dioxo-1-pyrrolidinyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001166324 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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